Cas no 380901-29-1 (3-hydroxy-1-3-(morpholin-4-yl)propyl-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one)
3-hydroxy-1-3-(morpholin-4-yl)propyl-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1-(3-morpholinopropyl)-5-phenyl-4-(thiophene-2-carbonyl)-1,5-dihydro-2H-pyrrol-2-one
- 2H-Pyrrol-2-one, 1,5-dihydro-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-4-(2-thienylcarbonyl)-
- Oprea1_579924
- 3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one
- AKOS016293313
- F0916-2952
- 3-hydroxy-1-(3-morpholinopropyl)-5-phenyl-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one
- 380901-29-1
- UNM000003548401
- AB00116078-01
- Oprea1_657913
- Z57218418
- EU-0044109
- SR-01000486682-1
- SR-01000486682
- 4-hydroxy-1-(3-morpholin-4-ylpropyl)-2-phenyl-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
- AKOS000524570
- 3-hydroxy-1-3-(morpholin-4-yl)propyl-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one
-
- Inchi: 1S/C22H24N2O4S/c25-20(17-8-4-15-29-17)18-19(16-6-2-1-3-7-16)24(22(27)21(18)26)10-5-9-23-11-13-28-14-12-23/h1-4,6-8,15,19,26H,5,9-14H2
- InChI Key: ULLLSSZDFAHZGS-UHFFFAOYSA-N
- SMILES: N1(CCCN2CCOCC2)C(C2=CC=CC=C2)C(C(C2SC=CC=2)=O)=C(O)C1=O
Computed Properties
- Exact Mass: 412.14567842g/mol
- Monoisotopic Mass: 412.14567842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 98.3Ų
Experimental Properties
- Density: 1.322±0.06 g/cm3(Predicted)
- Boiling Point: 630.5±55.0 °C(Predicted)
- pka: 4.50±1.00(Predicted)
3-hydroxy-1-3-(morpholin-4-yl)propyl-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0916-2952-2μmol |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-5μmol |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-10μmol |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-20μmol |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-1mg |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-2mg |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-3mg |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-4mg |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-5mg |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0916-2952-10mg |
3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one |
380901-29-1 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-hydroxy-1-3-(morpholin-4-yl)propyl-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-hydroxy-1-3-(morpholin-4-yl)propyl-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one
3-Hydroxy-1-(3-(Morpholin-4-yl)Propyl)-5-Phenyl-4-(Thiophene-2-Carbonyl)-2,5-Dihydro-1H-Pyrrol-2-One: A Comprehensive Overview
The compound with CAS No. 380901-29-1, known as 3-hydroxy-1-(3-(morpholin-4-yl)propyl)-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one, is a complex organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential applications in drug development.
The molecular structure of 3-hydroxy-pyrrolidone derivatives is characterized by a pyrrolidone ring system, which serves as a versatile scaffold for various functional groups. The presence of a hydroxyl group at the 3-position introduces hydrophilic properties, while the morpholinyl group at the 1-position adds bulk and potential for hydrogen bonding. The phenyl group at the 5-position enhances aromaticity and stability, and the thiophene carbonyl group at the 4-position introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability.
Recent studies have highlighted the importance of pyrrolidone derivatives in drug design due to their ability to modulate enzyme activity and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 3-hydroxy-pyrrolidone derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound under discussion could be a valuable lead in the development of novel therapeutic agents for chronic inflammatory diseases.
The synthesis of 3-hydroxy-pyrrolidone derivatives typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. A recent advancement in this area involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. According to a study in *Green Chemistry* (2023), this approach not only reduces reaction time but also minimizes environmental impact by lowering energy consumption.
One of the most intriguing aspects of this compound is its anti-tumor activity. Preclinical studies have shown that 3-hydroxy-pyrrolidone derivatives can selectively inhibit tumor cell proliferation while sparing normal cells. This selectivity is attributed to the compound's ability to target specific oncogenic pathways, such as the PI3K/AKT/mTOR pathway. A study published in *Cancer Research* (2023) reported that thiophene-containing pyrrolidones exhibit significant anti-proliferative effects on breast cancer cells, making them promising candidates for cancer therapy.
In addition to its pharmacological applications, 3-hydroxy-pyrrolidone derivatives have also been explored for their potential in materials science. The incorporation of morpholinyl and thiophene groups into polymer backbones has been shown to improve thermal stability and mechanical properties. A paper in *Macromolecules* (2023) demonstrated that polymers incorporating pyrrolidone moieties exhibit enhanced resistance to UV degradation, making them suitable for high-performance coatings and adhesives.
Despite its numerous advantages, further research is needed to fully elucidate the mechanisms underlying the biological activities of this compound. Future studies should focus on identifying key molecular targets and optimizing pharmacokinetic profiles for clinical translation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of 3-hydroxy-pyrrolidone derivatives in drug discovery.
In conclusion, CAS No. 380901-29-1, or 3-hydroxy-pyrrolidone derivatives, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a valuable asset in modern drug development. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a pivotal role in advancing therapeutic interventions for various diseases.
380901-29-1 (3-hydroxy-1-3-(morpholin-4-yl)propyl-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)